Cas no 2679933-09-4 (rac-(2R,5S)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid)
rac-(2R,5S)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28274962
- rac-(2R,5S)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
- 2679933-09-4
- rac-(2R,5S)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid
-
- Inchi: 1S/C11H17NO4/c1-3-6-16-11(15)12-7-8(2)4-5-9(12)10(13)14/h3,8-9H,1,4-7H2,2H3,(H,13,14)/t8-,9+/m1/s1
- InChI Key: GKJVXQXXRDMSCG-BDAKNGLRSA-N
- SMILES: O(CC=C)C(N1C[C@H](C)CC[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 227.11575802g/mol
- Monoisotopic Mass: 227.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66.8Ų
rac-(2R,5S)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28274962-0.05g |
rac-(2R,5S)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid |
2679933-09-4 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-28274962-0.1g |
rac-(2R,5S)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid |
2679933-09-4 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-28274962-0.25g |
rac-(2R,5S)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid |
2679933-09-4 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-28274962-0.5g |
rac-(2R,5S)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid |
2679933-09-4 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-28274962-1.0g |
rac-(2R,5S)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid |
2679933-09-4 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-28274962-2.5g |
rac-(2R,5S)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid |
2679933-09-4 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-28274962-5.0g |
rac-(2R,5S)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid |
2679933-09-4 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-28274962-10.0g |
rac-(2R,5S)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid |
2679933-09-4 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 | |
| Enamine | EN300-28274962-1g |
rac-(2R,5S)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid |
2679933-09-4 | 1g |
$986.0 | 2023-09-09 | ||
| Enamine | EN300-28274962-5g |
rac-(2R,5S)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid |
2679933-09-4 | 5g |
$2858.0 | 2023-09-09 |
rac-(2R,5S)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on rac-(2R,5S)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid
Professional Introduction to Rac-(2R,5S)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic Acid (CAS No. 2679933-09-4)
Rac-(2R,5S-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid, CAS No. 2679933-09-4) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate stereochemistry and functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features make it a valuable tool for researchers exploring novel therapeutic agents and mechanisms.
The compound's name is rich in chemical significance, with each part of the designation providing critical insights into its molecular architecture. The stereochemical configuration denoted by Rac-(2R,5S) indicates the presence of a chiral center at the 2-position and another at the 5-position, which are crucial for determining its biological activity. The presence of a 5-methyl group enhances its lipophilicity, while the 1-(prop-2-en-1-yloxy)carbonyl moiety introduces a propenyl ether functionality, which is often employed in medicinal chemistry to modulate pharmacokinetic properties. Finally, the piperidine-2-carboxylic acid backbone provides a scaffold that is frequently found in bioactive molecules, particularly in drugs targeting neurological and cardiovascular systems.
In recent years, Rac-(2R,5S-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid) has been extensively studied for its potential applications in drug development. One of the most promising areas of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The stereochemical purity of this compound is particularly important, as even minor deviations can significantly alter its biological efficacy.
The propenyl ether group in Rac-(2R,5S-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid) has also been explored for its potential to enhance drug delivery systems. Researchers have leveraged this moiety to develop prodrugs that undergo enzymatic cleavage to release active pharmaceutical ingredients (APIs) at targeted sites within the body. This approach has shown promise in improving bioavailability and reducing systemic side effects. Additionally, the piperidine ring has been recognized for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it an ideal scaffold for designing molecules with high affinity and selectivity.
Recent advancements in computational chemistry have further highlighted the importance of Rac-(2R,5S-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid) in drug discovery. Molecular modeling studies have revealed that subtle modifications to its structure can significantly enhance its binding affinity to therapeutic targets. These insights have guided researchers in designing novel analogs with improved pharmacological profiles. For example, computational simulations have suggested that incorporating additional functional groups at specific positions can enhance interactions with proteins involved in neurodegenerative diseases.
The synthesis of Rac-(2R,5S-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid) presents unique challenges due to its complex stereochemistry. However, recent developments in asymmetric synthesis have made it more feasible to produce this compound with high enantiomeric purity. Techniques such as chiral auxiliary-assisted reactions and transition-metal-catalyzed asymmetric transformations have enabled researchers to access this molecule efficiently. These advancements have not only facilitated further mechanistic studies but also opened new avenues for developing enantiomerically pure drugs with enhanced therapeutic efficacy.
The biological activity of Rac-(2R,5S-5-methyl-1-(propenyl-oxy)carbamoylpiperidineacetic acid) has been further explored through preclinical studies. Initial experiments have shown that derivatives of this compound exhibit promising effects on various disease models. For instance, animal studies have demonstrated that certain analogs can modulate neurotransmitter release, making them potential candidates for treating cognitive disorders and pain syndromes. Additionally, preliminary data suggest that these compounds may have anti-inflammatory properties by inhibiting key signaling pathways involved in chronic inflammation.
The future prospects of Rac-(2R,5S-5-methyl-pyrrolidinylmethanecarboxylate propenyl ether monohydrochloride)) are vast and exciting. As our understanding of molecular interactions continues to grow, so does the potential for this compound to be developed into novel therapeutics. Ongoing research aims to optimize its synthetic routes for scalability and cost-effectiveness while exploring new applications in areas such as oncology and infectious diseases. With continued investment in pharmaceutical research and development, it is anticipated that Rac-(racemic-isopropenyl carbamate piperidinolactone derivative)) will play a pivotal role in addressing some of the most pressing health challenges of our time.
2679933-09-4 (rac-(2R,5S)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)